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Abstract
7-Hydroxypestalotin, also known as LL-P880β, is a fungal metabolite originally isolated from

Penicillium sp.. This polyketide natural product has garnered interest within the scientific

community for its notable biological activities, particularly as a plant growth regulator. This

technical guide provides a comprehensive overview of the physicochemical properties of 7-
Hydroxypestalotin, detailed experimental protocols for its isolation and characterization, and a

summary of its biological effects, with a focus on its role as a gibberellin antagonist.

Physicochemical Properties
7-Hydroxypestalotin is a white, crystalline solid. Its fundamental physicochemical properties

have been determined through various analytical techniques and are summarized in the table

below. These properties are crucial for its handling, formulation, and application in research

and development.
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Property Value Source

Molecular Formula C₁₁H₁₈O₅ [1][2]

Molecular Weight 230.26 g/mol [1][2]

Appearance White Powder [2]

Melting Point 133-134 °C [2]

Boiling Point (Predicted) 456.7 ± 45.0 °C [2]

Density (Predicted) 1.20 ± 0.1 g/cm³ [2]

Solubility
Soluble in Ethanol, Methanol,

DMF, DMSO
[2]

IUPAC Name

(2S)-2-[(1S,2R)-1,2-

dihydroxypentyl]-4-methoxy-

2,3-dihydropyran-6-one

[1]

CAS Number 41164-59-4 [2]

Experimental Protocols
Isolation and Purification of 7-Hydroxypestalotin
The following protocol outlines the general procedure for the isolation and purification of 7-
Hydroxypestalotin from a fungal culture, based on methods described for similar fungal

metabolites.
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Fungal Fermentation

Extraction

Purification

Inoculation of Penicillium sp. into Potato Dextrose Broth

Incubation at 25°C for 14-21 days with shaking

Filtration to separate mycelia from culture broth

Harvesting

Extraction of the filtrate with ethyl acetate (3x)

Concentration of the organic phase under reduced pressure

Crude extract subjected to silica gel column chromatography

Chromatographic Separation

Elution with a gradient of chloroform-methanol

Fractions monitored by Thin Layer Chromatography (TLC)

Crystallization of pure 7-Hydroxypestalotin from ethyl acetate/hexane

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of 7-Hydroxypestalotin.
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Structural Characterization
The structure of 7-Hydroxypestalotin is typically confirmed using a combination of

spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to determine the carbon-hydrogen framework of the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

confirm the molecular formula.

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present, such as hydroxyl (-OH) and carbonyl (C=O) groups.

Biological Activity and Mechanism of Action
Phytotoxic Activity and Gibberellin Antagonism
7-Hydroxypestalotin is recognized for its phytotoxic properties, acting as a plant growth

inhibitor. Its primary mechanism of action is the antagonism of gibberellins, a class of plant

hormones that regulate various developmental processes, including stem elongation,

germination, and flowering.

A common method to assess this activity is the lettuce seedling bioassay. In this assay, the

inhibitory effect of 7-Hydroxypestalotin on the gibberellin A3 (GA₃)-induced hypocotyl

elongation of lettuce seedlings is measured.

Gibberellin Signaling Pathway and Potential Point of
Intervention
Gibberellins exert their effects by binding to a soluble receptor, GIBBERELLIN INSENSITIVE

DWARF1 (GID1). This binding event leads to a conformational change that promotes the

interaction between GID1 and DELLA proteins, which are transcriptional regulators that repress

gibberellin responses. The formation of the GA-GID1-DELLA complex targets the DELLA

proteins for ubiquitination and subsequent degradation by the 26S proteasome. The

degradation of DELLA proteins relieves their repressive effects, allowing for the expression of

gibberellin-responsive genes and promoting plant growth.
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7-Hydroxypestalotin likely interferes with this pathway, although its precise point of

intervention is not fully elucidated. It may act as a competitive inhibitor of gibberellin binding to

the GID1 receptor or interfere with other downstream signaling events.
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Caption: Simplified Gibberellin signaling pathway and the potential inhibitory action of 7-
Hydroxypestalotin.

Conclusion
7-Hydroxypestalotin presents a molecule of interest for researchers in natural product

chemistry, plant biology, and agrochemical development. Its well-defined physicochemical

properties and its specific mode of action as a gibberellin antagonist make it a valuable tool for

studying plant growth regulation. Further research into its precise molecular interactions within

the gibberellin signaling pathway could lead to the development of novel plant growth

regulators or bioherbicides. This guide provides a foundational repository of technical

information to support such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [7-Hydroxypestalotin: A Technical Overview of its
Physicochemical Properties and Biological Activity]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7765573#physicochemical-properties-
of-7-hydroxypestalotin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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